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Compound of Interest

Compound Name: 5-Undecanone

Cat. No.: B1585441 Get Quote

Application Notes and Protocols for 5-
Undecanone
Topic: Safe Handling and Storage Procedures for 5-Undecanone in the Lab

Introduction
5-Undecanone, also known as butyl hexyl ketone, is a colorless to pale yellow liquid with a

distinct odor.[1][2] It is utilized in the fragrance industry and as an intermediate in organic

synthesis.[2][3] Due to its chemical properties, appropriate safety measures are crucial for its

handling and storage in a laboratory environment to minimize risks to researchers, scientists,

and drug development professionals. These application notes provide comprehensive protocols

for the safe management of 5-Undecanone.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for 5-Undecanone.

Table 1: Physical and Chemical Properties
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Property Value References

Molecular Formula C₁₁H₂₂O [4][5]

Molecular Weight 170.29 g/mol [4]

Appearance Colorless to pale yellow liquid [1][2]

Boiling Point 226 - 227 °C @ 760 mm Hg [1]

Melting Point 2.0 °C [1]

Flash Point
72.8 °C (163.0 °F) (Closed

Cup)
[1]

Density 0.823 g/mL [3]

Solubility

Insoluble in water; Soluble in

alcohol, ether, and benzene.[1]

[2][3]

Vapor Pressure
0.081 mmHg @ 25 °C

(estimated)
[1]

Table 2: Hazard Identification and Safety Information
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Hazard Description References

GHS Classification

Not classified as hazardous

according to GHS in some

sources.[1][5] However, may

cause irritation.[4] One source

indicates it is a flammable

liquid and may be fatal if

swallowed and enters airways.

[6]

Pictogram

No pictogram required by

some sources.[1][5]

Flammable liquid and

Aspiration hazard pictograms

may apply based on other

sources.[6]

Hazard Statements

H226: Flammable liquid and

vapor. H304: May be fatal if

swallowed and enters airways.

[6]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking. P233:

Keep container tightly closed.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor/physician.

P331: Do NOT induce

vomiting.[6]

Experimental Protocols
General Protocol for Handling 5-Undecanone in a Laboratory Setting
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This protocol outlines the general steps for the safe use of 5-Undecanone in experimental

procedures.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, closed-toe shoes, and safety glasses

with side shields.

Chemical-resistant gloves (e.g., nitrile) are mandatory to prevent skin contact.[7]

2. Engineering Controls:

All handling of 5-Undecanone should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3][8]

3. Dispensing and Use:

Before use, visually inspect the container for any signs of damage or leakage.

Ground and bond containers when transferring the liquid to prevent static discharge.[6]

Use only non-sparking tools.[6]

Avoid inhalation of vapors.

Avoid contact with skin and eyes.[3]

Keep the container tightly closed when not in use.[6]

4. Waste Disposal:

Dispose of 5-Undecanone waste and contaminated materials in accordance with local,

state, and federal regulations.

Do not pour down the drain.[9]

Collect waste in a properly labeled, sealed container.
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Emergency Procedures
1. In Case of Skin Contact:

Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[9]

Remove contaminated clothing.

Seek medical attention if irritation develops or persists.

2. In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

3. In Case of Inhalation:

Move the affected person to fresh air.[9]

If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.

4. In Case of Ingestion:

Do NOT induce vomiting.[6]

Rinse mouth with water.[9]

Seek immediate medical attention and show the safety data sheet or label.

5. In Case of a Spill:

Remove all sources of ignition.[9]
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Ventilate the area.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.[10]

For large spills, evacuate the area and contact emergency services.

Storage Procedures
Store 5-Undecanone in a tightly closed container in a cool, dry, and well-ventilated area.[7]

[9]

Keep away from heat, sparks, open flames, and other sources of ignition.[6][9]

Store separately from incompatible materials such as oxidizing agents.[7][8]

Store in a flammable liquid storage cabinet if available.[11][12]
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Workflow for Safe Handling of 5-Undecanone

Preparation
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 5-Undecanone in the laboratory.
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Storage Protocol for 5-Undecanone

Storage Conditions Separation Container
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Caption: Key requirements for the safe storage of 5-Undecanone.
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Emergency Response for 5-Undecanone Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Wash with Soap & Water Flush with Water Move to Fresh Air Rinse Mouth (Do NOT Induce Vomiting)

Seek Medical Attention

Click to download full resolution via product page

Caption: Flowchart for emergency response to 5-Undecanone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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